N-(5-chloro-2-methoxyphenyl)-4-[(5-chloro-2-methoxyphenyl)methyl]piperazine-1-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-[(5-chloro-2-methoxyphenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H23Cl2N3O3/c1-27-18-5-3-15(21)11-14(18)13-24-7-9-25(10-8-24)20(26)23-17-12-16(22)4-6-19(17)28-2/h3-6,11-12H,7-10,13H2,1-2H3,(H,23,26)
• InChI Key: ONVKLDSGMFZIJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)CN2CCN(CC2)C(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C20H23Cl2N3O3
• Molecular Weight: 424.3 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-4-[(5-chloro-2-methoxyphenyl)methyl]piperazine-1-carboxamide is a useful research compound. Its molecular formula is C20H23Cl2N3O3 and its molecular weight is 424.3 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(5-chloro-2-methoxybenzyl)-N-(5-chloro-2-methoxyphenyl)-1-piperazinecarboxamide is 423.1116470 g/mol and the complexity rating of the compound is 505. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Some derivatives of 1,2,4-triazole, including compounds similar to 4-(5-chloro-2-methoxybenzyl)-N-(5-chloro-2-methoxyphenyl)-1-piperazinecarboxamide, have been synthesized and shown to possess good to moderate antimicrobial activities against various microorganisms (Bektaş et al., 2010).

Anti-Inflammatory and Analgesic Agents

• Novel derivatives have been synthesized with potential applications as anti-inflammatory and analgesic agents. These compounds, related to 4-(5-chloro-2-methoxybenzyl)-N-(5-chloro-2-methoxyphenyl)-1-piperazinecarboxamide, exhibited inhibitory activity on cyclooxygenase-1/2 (COX-1/COX-2) and showed analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

HIV-1 Reverse Transcriptase Inhibition

• Analogs of this compound have been evaluated for their ability to inhibit HIV-1 reverse transcriptase, an important target in HIV treatment. Modifications to the structure resulted in compounds with significantly improved potency (Romero et al., 1994).

Serotonin Antagonist

• Derivatives have been developed as potential 5-HT1A serotonin antagonists. These compounds retain high affinity for serotonin receptors, suggesting their utility in neuropsychopharmacology (Raghupathi et al., 1991).

Cytotoxic and Anticancer Activity

• Certain Mannich base derivatives, structurally related to the compound , have demonstrated cytotoxic and anticancer activities. These findings suggest potential applications in cancer therapy (Gul et al., 2019).

Cardiotropic Activity

• Synthesized derivatives have shown significant antiarrhythmic activity in specific models, indicating their potential use in treating heart rhythm disorders (Mokrov et al., 2019).

Selective Serotonin 4 Receptor Agonists

• Some benzamide derivatives with structural similarities have been identified as selective serotonin 4 receptor agonists. These compounds could be effective in enhancing gastrointestinal motility, suggesting a role in treating related disorders (Sonda et al., 2004).